Cas no 213833-34-2 (Zedoarofuran)

• Product Name: Zedoarofuran
• CAS No: 213833-34-2
• Molecular Formula: C₁₅H₂₀O₄
• Molecular Weight: 264.316905021667
• CID: 2087096
• PubChem ID: 11054546

Zedoarofuran Properties

Names and Identifiers

• Zedoarofuran
• (4aS,5R,8S,8aS)-5,6,7,8,8a,9-Hexahydro-5,8-dihydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-4(4aH)-one
• 213833-34-2
• E87200
• (4aS,5R,8S,8aS)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[f][1]benzofuran-4-one
• AKOS040735340
• HY-N11520
• FS-7853
• CS-0648653
• (4aS,5R,8S,8aS)-5,8-dihydroxy-3,5,8a-trimethyl-4aH,6H,7H,8H,9H-naphtho[2,3-b]furan-4-one
• (4aS,5R,8S,8aS)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo(f)(1)benzofuran-4-one
• DA-68820

• InChIKey： QXEXMTIZXNCRJO-BSLXNSKLSA-N
• Inchi： InChI=1S/C15H20O4/c1-8-7-19-9-6-14(2)10(16)4-5-15(3,18)13(14)12(17)11(8)9/h7,10,13,16,18H,4-6H2,1-3H3/t10-,13-,14+,15+/m0/s1
• SMILES： CC1=COC2=C1C(=O)[C@H]3[C@](C)(C2)[C@H](CC[C@@]3(C)O)O

Computed Properties

• Exact Mass: 264.13615911g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.13615911g/mol
• Heavy Atom Count: 19
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Solubility: Slightly soluble (4 g/l) (25 º C),
• Color/Form: Soild
• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids